Cas no 55508-11-7 (5-Ethyl-1H-pyrazole-3-carboxamide)
55508-11-7 structure
Product Name:5-Ethyl-1H-pyrazole-3-carboxamide
CAS No:55508-11-7
MF:C6H9N3O
MW:139.155160665512
CID:1017614
Update Time:2023-08-02
5-Ethyl-1H-pyrazole-3-carboxamide Chemical and Physical Properties
Names and Identifiers
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- 1H-Pyrazole-3-carboxamide,5-ethyl-(9CI)
- 5-ethyl-1H-pyrazole-3-carboxamide
- 5-Ethyl-1H-pyrazole-3-carboxamide
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- Inchi： 1S/C6H9N3O/c1-2-4-3-5(6(7)10)9-8-4/h3H,2H2,1H3,(H2,7,10)(H,8,9)
- InChI Key： ILMFQVLABCULLJ-UHFFFAOYSA-N
- SMILES： O=C(C1C=C(CC)NN=1)N
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 137
- Topological Polar Surface Area: 71.8
5-Ethyl-1H-pyrazole-3-carboxamide Related Literature
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
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